molecular formula C12H17FN2O4S B2511521 3-Fluorosulfonyloxy-5-(2-methylpentan-2-ylcarbamoyl)pyridine CAS No. 2411244-77-2

3-Fluorosulfonyloxy-5-(2-methylpentan-2-ylcarbamoyl)pyridine

Cat. No. B2511521
CAS RN: 2411244-77-2
M. Wt: 304.34
InChI Key: OGUNEHDCOFIBJE-UHFFFAOYSA-N
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Description

The description of an organic compound typically includes its molecular formula, structural formula, and functional groups. The compound you mentioned appears to contain a pyridine ring, a fluorosulfonyloxy group, and a carbamoyl group attached to a 2-methylpentan-2-yl group .


Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The synthesis of pyridine derivatives, for example, often involves condensation reactions .


Molecular Structure Analysis

The molecular structure of an organic compound can be analyzed using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography .


Chemical Reactions Analysis

The chemical reactivity of an organic compound is largely determined by its functional groups. Pyridines, for example, can undergo a variety of reactions, including electrophilic and nucleophilic substitutions .


Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined through experimental measurements .

Mechanism of Action

The mechanism of action is typically discussed in the context of bioactive compounds. It describes how the compound interacts with biological targets to exert its effects .

Safety and Hazards

The safety and hazards associated with an organic compound are typically assessed based on its toxicity, flammability, and environmental impact. This information is usually provided in the compound’s Material Safety Data Sheet (MSDS) .

Future Directions

The future directions in the study of an organic compound could involve exploring its potential applications, improving its synthesis, or investigating its mechanism of action .

properties

IUPAC Name

3-fluorosulfonyloxy-5-(2-methylpentan-2-ylcarbamoyl)pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17FN2O4S/c1-4-5-12(2,3)15-11(16)9-6-10(8-14-7-9)19-20(13,17)18/h6-8H,4-5H2,1-3H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGUNEHDCOFIBJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(C)(C)NC(=O)C1=CC(=CN=C1)OS(=O)(=O)F
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17FN2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluorosulfonyloxy-5-(2-methylpentan-2-ylcarbamoyl)pyridine

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